Cas no 2680749-07-7 (3,3-Dimethyl-1-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclobutane-1-carboxylic acid)

• Product Name: 3,3-Dimethyl-1-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclobutane-1-carboxylic acid
• CAS No: 2680749-07-7
• MF: C₁₁H₁₇NO₄
• MW: 227.2569835186
• CID: 6353882
• PubChem ID: 165918869
• Update Time: 2025-10-29

3,3-Dimethyl-1-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28274977
• 3,3-dimethyl-1-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclobutane-1-carboxylic acid
• 2680749-07-7
• 3,3-Dimethyl-1-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclobutane-1-carboxylic acid

• Inchi： 1S/C11H17NO4/c1-4-5-16-9(15)12-11(8(13)14)6-10(2,3)7-11/h4H,1,5-7H2,2-3H3,(H,12,15)(H,13,14)
• InChI Key： MOJNYIQDAONFGC-UHFFFAOYSA-N
• SMILES： OC(C1(CC(C)(C)C1)NC(=O)OCC=C)=O

Computed Properties

• Exact Mass: 227.11575802g/mol
• Monoisotopic Mass: 227.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 75.6Ų

Additional information on 3,3-Dimethyl-1-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclobutane-1-carboxylic acid

Introduction to 3,3-Dimethyl-1-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclobutane-1-carboxylic acid (CAS No. 2680749-07-7)

3,3-Dimethyl-1-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclobutane-1-carboxylic acid (CAS No. 2680749-07-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its complex structural framework, combines a cyclobutane core with functional groups that make it a versatile intermediate in the development of novel therapeutic agents. The presence of both amide and ester functionalities within its structure suggests potential applications in drug design, particularly in the modulation of biological pathways involving protease inhibition and molecular recognition.

The compound's structural motif, featuring a 3,3-dimethylcyclobutane backbone, provides stability and rigidity that can be exploited in the design of enzyme inhibitors or ligands for receptor binding. The incorporation of an [(prop-2-en-1-yloxy)carbonyl]amino group introduces both hydrophobicity and polar interactions, which are critical for optimizing solubility and binding affinity in biological systems. This dual functionality makes the compound a promising candidate for further derivatization and exploration in medicinal chemistry.

Recent advancements in computational chemistry have enabled more precise predictions of the pharmacokinetic properties of such complex molecules. Studies using molecular modeling techniques have indicated that 3,3-Dimethyl-1-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclobutane-1-carboxylic acid may exhibit favorable interactions with target proteins due to its ability to adopt multiple conformations that optimize binding entropy. This flexibility is particularly valuable in the development of peptidomimetics, where mimicking the conformational dynamics of natural peptides is essential for achieving high affinity and specificity.

In addition to its structural appeal, this compound has been investigated for its potential role in modulating enzyme activity. Specifically, the amide bond within its structure can serve as a scaffold for designing inhibitors of metalloproteases and aspartyl proteases, which are implicated in various pathological conditions such as cancer and inflammation. Preliminary experimental studies have demonstrated that derivatives of this compound can exhibit inhibitory effects on certain proteases by occupying the active site through hydrogen bonding networks and hydrophobic interactions.

The prop-2-en-1-yloxy moiety further enhances the compound's utility by providing a reactive site for further chemical modification. This group can be selectively functionalized using standard organic transformations, allowing chemists to tailor the properties of the molecule for specific applications. For instance, introducing additional polar or charged groups at this position could improve cell membrane permeability or target specific tissues in drug delivery systems.

One particularly intriguing aspect of 3,3-Dimethyl-1-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclobutane-1-carboxylic acid is its potential as a building block for macrocyclic compounds. By cyclizing this molecule with appropriate reagents or employing ring-closing metathesis strategies, researchers can generate larger cyclic scaffolds that mimic natural products or designed peptidic ligands. Such macrocycles are increasingly recognized as effective tools for developing targeted therapies due to their ability to bind proteins with high specificity.

The synthesis of this compound presents unique challenges due to its intricate stereochemistry and multiple functional groups. However, recent improvements in synthetic methodologies have made it more feasible to access such molecules on a laboratory scale. Catalytic asymmetric reactions, for example, have enabled the efficient construction of chiral centers within the cyclobutane ring without requiring harsh conditions or excessive purification steps. These advances have not only simplified the preparation process but also allowed for greater scalability.

Evaluation of 3,3-Dimethyl-1-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclobutane-1-carboxylic acid in vitro has revealed interesting pharmacological profiles that warrant further investigation. In cell-based assays, derivatives of this compound have shown promise in inhibiting pathways associated with tumor growth and metastasis. The precise mechanism by which these effects are mediated remains under exploration but likely involves interactions with intracellular signaling proteins or enzymes involved in cell cycle regulation.

The growing interest in 3,3-Dimethyl-1-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclobutane-1-carboxylic acid is also driven by its compatibility with modern drug discovery platforms. High-throughput screening (HTS) techniques can be effectively employed to assess large libraries of derivatives for biological activity, while next-generation sequencing technologies provide insights into how modifications at specific positions within the molecule influence pharmacological outcomes. These integrative approaches are accelerating the identification of lead compounds that can be optimized further through structure-based drug design.

Future directions for research on this compound include exploring its potential as a prodrug or a component of combination therapies. Prodrug strategies leverage bioreversible chemical linkages to enhance delivery or targeting before releasing active species within biological systems. By incorporating such linkages into derivatives of 3,3-Dimethyl-1-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclobutane-1-carboxylic acid, researchers aim to improve bioavailability while minimizing off-target effects.

The environmental impact and sustainability considerations are also being addressed through green chemistry principles applied to synthetic routes involving this compound. Efforts to reduce waste generation and energy consumption during production are critical not only from an economic perspective but also from an ecological standpoint. Innovations such as flow chemistry and solvent-free reactions offer promising alternatives to traditional batch processing methods while maintaining high yields and purity standards.

In summary,3,3-Dimethyl-1-{[(prop-2-en-1-yloxy)carbonyl]amino}cyclobutane-1-carboxylic acid (CAS No. 2680749-07-7) represents a structurally sophisticated molecule with significant potential across multiple domains of pharmaceutical research including drug discovery,protease inhibition,and molecular recognition technologies。 Its unique combination of functional groups makes it an attractive candidate for further exploration,both academicallyand industrially。 As methodologies continue to evolve,this compound will likely play an increasingly important rolein shaping future developments within medicinal chemistry.